![molecular formula C15H9ClFN3O3S B2509991 5-chloro-N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide CAS No. 868375-33-1](/img/structure/B2509991.png)
5-chloro-N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-chloro-N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide is a useful research compound. Its molecular formula is C15H9ClFN3O3S and its molecular weight is 365.76. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Structure
Recent studies have focused on the synthesis of fluorobenzamides and related compounds, highlighting their chemical structures and potential as antimicrobial agents. For instance, Desai et al. (2013) synthesized new 5-arylidene derivatives bearing a fluorine atom, showing that these compounds possess enhanced antimicrobial activity due to the presence of the fluorine atom in the benzoyl group Desai, Rajpara, & Joshi, 2013. Similarly, Xu et al. (2013) reported a convenient synthesis of 4-amino-2-fluoro-N-methyl-benzamide, showcasing a method that yields high purity and efficiency Xu, Xu, & Zhu, 2013.
Antimicrobial Activity
Compounds related to 5-chloro-N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide have shown promising antimicrobial properties. The work by Desai et al. (2013) is particularly relevant, where the synthesized fluorobenzamides demonstrated significant activity against various bacterial and fungal strains, suggesting their potential application in developing new antimicrobial agents Desai et al., 2013.
Biological Activities and Potential Therapeutic Applications
Research has also explored the biological activities of similar compounds, focusing on their potential therapeutic applications. For example, Faizi et al. (2017) investigated 4-thiazolidinone derivatives as benzodiazepine receptor agonists, identifying compounds with considerable anticonvulsant activity, which indicates potential applications in treating neurological disorders Faizi, Jahani, Ebadi, Tabatabai, Rezaee, Lotfaliei, Amini, & Almasirad, 2017.
Mechanism of Action
Target of Action
Similar compounds with a benzothiazole core have been reported to targetcyclooxygenase (COX) enzymes . COX enzymes play a crucial role in the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .
Mode of Action
It’s worth noting that compounds with similar structures have been reported to exhibit anti-inflammatory properties by inhibiting cox enzymes . This inhibition prevents the conversion of arachidonic acid into inflammatory mediators, thus reducing inflammation .
Biochemical Pathways
By inhibiting COX enzymes, the compound could potentially disrupt the production of inflammatory mediators such as prostaglandins and thromboxanes .
Result of Action
Based on the reported anti-inflammatory properties of similar compounds, it can be inferred that this compound may reduce inflammation at the molecular and cellular levels by inhibiting the production of inflammatory mediators .
Properties
IUPAC Name |
5-chloro-N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9ClFN3O3S/c1-19-13-10(17)3-2-4-12(13)24-15(19)18-14(21)9-7-8(16)5-6-11(9)20(22)23/h2-7H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFNVEOYMTYHYMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=C2SC1=NC(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-])F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9ClFN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.